Cas no 1879-16-9 (p-Methoxythioanisole)

p-Methoxythioanisole (CAS 2386-64-3) is a sulfur-containing aromatic compound with the molecular formula C₈H₁₀OS. It features a methoxy group and a thioether moiety para-substituted on a benzene ring, offering unique reactivity in organic synthesis. This compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-rich aromatic system facilitates electrophilic substitution reactions, while the thioether group can participate in further functionalization. p-Methoxythioanisole is valued for its stability, ease of handling, and compatibility with a range of reaction conditions, making it a useful building block in synthetic chemistry. Proper storage under inert conditions is recommended to maintain purity.
p-Methoxythioanisole structure
p-Methoxythioanisole structure
Product Name:p-Methoxythioanisole
CAS No:1879-16-9
MF:C8H10OS
MW:154.229401111603
MDL:MFCD00010587
CID:42131
PubChem ID:24855655
Update Time:2025-06-07

p-Methoxythioanisole Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxythioanisole
    • 1-Methoxy-4-(methylthio)benzene
    • Benzene, 1-methoxy-4-(methylthio)-
    • 1-methoxy-4-methylsulfanylbenzene
    • p-Methoxythioanisole
    • 4-(Methylthio)anisole
    • 4-OMe-phenyl methyl sulfide
    • methyl 4-methoxyphenyl sulfide
    • methyl p-methoxyphenyl sulfide
    • p-Anisyl methyl sulfide
    • p-methoxyphenyl methyl sulfide
    • p-(Methylthio)anisole
    • Anisole, p-(methylthio)-
    • Methyl (p-anisyl) sulfide
    • 1-METHOXY-4-(METHYLT
    • 1-Methoxy-4-methylthiobenzene
    • 4-Methoxy thioanisole
    • (4-methoxyphenyl)(methyl)sulfane
    • 1-methoxy-4-methylsulfanyl-benzene
    • 1-Methoxy-4-(methylsulfanyl)benzene
    • 4-Methoxythiophenol, S-methy
    • CS-0019062
    • M1852
    • A813190
    • Methyl p-anisyl sulfide
    • J-504837
    • InChI=1/C8H10OS/c1-9-7-3-5-8(10-2)6-4-7/h3-6H,1-2H
    • 4-Methoxythiophenol, S-methyl-
    • 4-Methoxythioanisole, 97%
    • D91543
    • NSC124839
    • NSC-124839
    • 1879-16-9
    • BAA87916
    • AC-16436
    • NSC 124839
    • MMTB
    • AKOS006220697
    • DTXSID40172114
    • MFCD00010587
    • LS-13426
    • FT-0676132
    • 1-Methoxy-4-(methylsulfanyl)benzene #
    • SCHEMBL1145983
    • Benzene, 1-methoxy-4-(methylthio)-(9CI)
    • DTXCID0094605
    • Anisole, p-(methylthio)-(8CI)
    • MDL: MFCD00010587
    • Inchi: 1S/C8H10OS/c1-9-7-3-5-8(10-2)6-4-7/h3-6H,1-2H3
    • InChI Key: DQNSKXYRRRCKGH-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 154.04500
  • Monoisotopic Mass: 154.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 87.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 34.5

Experimental Properties

  • Color/Form: liquid
  • Density: 1.11 g/mL at 25 °C(lit.)
  • Melting Point: 22-23 °C (lit.)
  • Boiling Point: 137°C/30mmHg(lit.)
  • Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
  • Refractive Index: n20/D 1.5795(lit.)
  • PSA: 34.53000
  • LogP: 2.41710
  • Solubility: Not determined

p-Methoxythioanisole Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN 3335
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S37/39-S26
  • Hazardous Material Identification: Xn
  • Safety Term:S26
  • HazardClass:IRRITANT
  • Risk Phrases:R22; R36/37/38

p-Methoxythioanisole Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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p-Methoxythioanisole Production Method

p-Methoxythioanisole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1879-16-9)p-Methoxythioanisole
Order Number:A813190
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:59
Price ($):241.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1879-16-9)p-Methoxythioanisole
A813190
Purity:99%
Quantity:100g
Price ($):241.0
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